(1-(Benzo[d]oxazol-2-yl)pyrrolidin-2-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone

• IUPAC Name: [1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H23F3N4O2/c24-23(25,26)16-5-3-6-17(15-16)28-11-13-29(14-12-28)21(31)19-8-4-10-30(19)22-27-18-7-1-2-9-20(18)32-22/h1-3,5-7,9,15,19H,4,8,10-14H2
• InChI Key: RIWGWABFVACCMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC3=CC=CC=C3O2)C(=O)N4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F
• Molecular Formula: C23H23F3N4O2
• Molecular Weight: 444.4 g/mol

Description

(1-(Benzo[d]oxazol-2-yl)pyrrolidin-2-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H23F3N4O2 and its molecular weight is 444.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• The synthesis of new pyridine derivatives using substituted benzothiazoles and chloropyridine carboxylic acid led to compounds with variable antimicrobial activity against bacteria and fungi. This research highlights the potential of similar structures for antimicrobial applications (Patel, Agravat, & Shaikh, 2011).

Anticonvulsant Agents

• A series of novel compounds, including structures similar to the queried chemical, were synthesized and evaluated for their anticonvulsant activities. One compound in particular demonstrated potent anticonvulsant activity with a high protective index, indicating potential use in treating convulsions (Malik & Khan, 2014).

Electrooxidative Cyclization

• Research on electrooxidative methods in methanol for synthesizing novel oxazinane and oxazolidine derivatives from benzyl-piperidine compounds shows the versatility of such structures in chemical synthesis (Okimoto et al., 2012).

Molecular Interactions

• The study of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor provides insights into the molecular interactions and potential therapeutic applications of similar compounds (Shim et al., 2002).

Structural and Theoretical Studies

• Structural characterization and theoretical calculations on novel compounds, including those with pyrrolidine and piperidine structures, offer insights into their properties and potential applications in various fields (Karthik et al., 2021).